Tert-butyl 3-[3-(prop-2-enoylamino)propanoylamino]pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl 3-[3-(prop-2-enoylamino)propanoylamino]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H25N3O4/c1-5-12(19)16-8-6-13(20)17-11-7-9-18(10-11)14(21)22-15(2,3)4/h5,11H,1,6-10H2,2-4H3,(H,16,19)(H,17,20)
• InChI Key: ONTLNQALSRTVSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)NC(=O)CCNC(=O)C=C
• Molecular Formula: C15H25N3O4
• Molecular Weight: 311.38 g/mol

Description

Tert-butyl compounds are often used in organic synthesis due to their stability and the ease with which the tert-butyl group can be removed. The compound you mentioned seems to be a complex organic molecule that likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like amide bond formation, esterification, and ring-closing reactions. The exact synthesis would depend on the starting materials and the specific structure of the final product.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques like nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and X-ray crystallography. The exact structure would depend on the arrangement of atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on its functional groups. It might undergo reactions typical of esters, amides, and pyrrolidines.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, and reactivity. These properties can be predicted based on the compound’s structure and confirmed through experimental analysis.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs and bioactive compounds. Without more information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity and biological activity. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of compounds.

Future Directions

The future directions for research on this compound would depend on its potential applications. It could be studied for its potential use in organic synthesis, as a pharmaceutical, or for its physical properties.